1-(4-Amino-phenyl)-5-benzo[1,3]dioxol-5-YL-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 1-(4-aminophenyl)-5-(1,3-benzodioxol-5-yl)pyrazole-3-carboxylic acid
• InChI: InChI=1S/C17H13N3O4/c18-11-2-4-12(5-3-11)20-14(8-13(19-20)17(21)22)10-1-6-15-16(7-10)24-9-23-15/h1-8H,9,18H2,(H,21,22)
• InChI Key: RHSNPWJIQHKTOG-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=CC(=NN3C4=CC=C(C=C4)N)C(=O)O
• Molecular Formula: C17H13N3O4
• Molecular Weight: 323.30 g/mol

Description

“1-(4-Amino-phenyl)-5-benzo[1,3]dioxol-5-YL-1H-pyrazole-3-carboxylic acid” is a compound that belongs to the class of organic compounds known as phenylpyrazoles. These are compounds containing a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group.

Scientific Research Applications

Heterocyclic Compound Synthesis and Applications

The synthesis and application of heterocyclic compounds, such as pyrazole derivatives, are of significant interest in medicinal chemistry due to their wide range of biological activities. For example, pyrazole carboxylic acid derivatives are recognized for their antimicrobial, anticancer, anti-inflammatory, and antidepressant properties (A. Cetin, 2020). These compounds serve as scaffold structures in the development of new therapeutic agents, highlighting the importance of this chemical class in drug discovery and development.

Anticancer Agent Development

Knoevenagel condensation products, including various carboxylic acids and their derivatives, play a crucial role in the development of anticancer agents. These compounds, through their α, β‐unsaturated ketones/carboxylic acids structure, exhibit remarkable anticancer activity by targeting different cancer targets such as DNA, microtubules, and various enzymes (Ramya Tokala et al., 2022). This demonstrates the potential of carboxylic acid derivatives, related to "1-(4-Amino-phenyl)-5-benzo[1,3]dioxol-5-YL-1H-pyrazole-3-carboxylic acid," in cancer research and treatment strategies.

Future Directions

Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. Their popularity has skyrocketed since the early 1990s. Therefore, the future directions for “1-(4-Amino-phenyl)-5-benzo[1,3]dioxol-5-YL-1H-pyrazole-3-carboxylic acid” could involve further exploration of its potential applications in these fields.